2-(2,6-dioxopiperidin-1-yl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)ethanesulfonamide

• IUPAC Name: 2-(2,6-dioxopiperidin-1-yl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]ethanesulfonamide
• InChI: InChI=1S/C18H27N3O4S2/c22-17-4-1-5-18(23)21(17)10-12-27(24,25)19-13-15-6-8-20(9-7-15)14-16-3-2-11-26-16/h2-3,11,15,19H,1,4-10,12-14H2
• InChI Key: RONKHBAKDIVPCY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C(=O)C1)CCS(=O)(=O)NCC2CCN(CC2)CC3=CC=CS3
• Molecular Formula: C18H27N3O4S2
• Molecular Weight: 413.6 g/mol

Description

2-(2,6-dioxopiperidin-1-yl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)ethanesulfonamide is a useful research compound. Its molecular formula is C18H27N3O4S2 and its molecular weight is 413.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Properties

The synthesis and evaluation of N-[4-[4-(1H-indol-3-yl)piperidinoalkyl]-2-thiazolyl]alkanesulfonamides, including compounds similar to the query chemical, have been studied for their antiallergic properties. These compounds showed potent activity in preventing systemic anaphylaxis in guinea pigs. The study's structure-activity analysis highlighted the significance of the methane- and ethanesulfonamide derivatives for their pharmacological effects, leading to the development of novel antiallergic agents (Shigenaga et al., 1993).

Corrosion Inhibition

Research on piperidine derivatives, including structural analogs of the query compound, has shown their effectiveness in inhibiting the corrosion of iron. Through quantum chemical calculations and molecular dynamics simulations, the adsorption and corrosion inhibition properties were investigated, highlighting the potential industrial applications of these compounds in protecting metallic surfaces (Kaya et al., 2016).

Neurodegeneration Research

Investigations into the metabolism and pharmacokinetics of compounds structurally related to the queried chemical have provided insights into their potential therapeutic applications in neurodegenerative diseases. For example, the compound JM6 was studied in the context of Huntington's and Alzheimer's diseases, revealing important findings regarding its metabolic pathways and pharmacokinetic properties (Beconi et al., 2012).

Antimicrobial Activity

Some studies have synthesized and evaluated the antimicrobial properties of piperidine-based sulfonamides. These compounds have shown promising activity against various bacterial and fungal strains, suggesting their potential as novel antimicrobial agents (Patel et al., 2007).